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Compound of Interest

Compound Name: Rhenium(lll) chloride

Cat. No.: B087396

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for the proper use of Rhenium(lll) chloride, ensuring the well-being of
laboratory personnel and the integrity of your research.

Rhenium(lll) chloride (ReCls) is a dark red, odorless, crystalline solid that serves as a
valuable starting material in the synthesis of various rhenium complexes.[1][2] However, it is
crucial to handle this compound with care, as it is classified as a skin and eye irritant and may
cause respiratory irritation.[3][4] Furthermore, Rhenium(lll) chloride is sensitive to moisture, a
critical consideration for its storage and manipulation.[5]

Essential Safety Information at a Glance

To facilitate quick reference, the following table summarizes the key safety and physical
properties of Rhenium(lll) chloride.
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Property Value Citation(s)
Chemical Formula ReCls [4]
Molecular Weight 292.57 g/mol

Appearance Dark red, odorless powder [11[2]

Hazard Statements

H315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

[3]4]

Signal Word Warning [31[4]
Store in a tightly closed
Storage container in a dry, cool, and [31[6]

well-ventilated place.[3][6]

Moisture Sensitivity

Moisture sensitive

[5]

Operational Plan: A Step-by-Step Protocol for Safe

Handling

Adherence to a strict operational protocol is vital when working with Rhenium(lll) chloride to

minimize exposure and prevent accidents.

Pre-Operational Checks & Preparation

e Engineering Controls: Always handle Rhenium(lll) chloride in a well-ventilated area,

preferably within a certified chemical fume hood.[3][6] Ensure safety shower and eyewash

stations are accessible and operational.

e Personal Protective Equipment (PPE): Before handling, don the following mandatory PPE:

o Eye Protection: Tightly fitting safety goggles or a full-face shield (conforming to EN 166 or

NIOSH standards).[3][4]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[5]

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.fishersci.fr/store/msds?partNumber=11356678&countryCode=FR&language=en
https://haz-map.com/Agents/8678
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemicalbook.com/msds/rhenium-iii-chloride.pdf
https://www.fishersci.fr/store/msds?partNumber=11356678&countryCode=FR&language=en
https://www.chemicalbook.com/msds/rhenium-iii-chloride.pdf
https://www.fishersci.fr/store/msds?partNumber=11356678&countryCode=FR&language=en
https://www.chemicalbook.com/msds/rhenium-iii-chloride.pdf
https://www.fishersci.com/store/msds?partNumber=AA1323001&productDescription=RHENIUM+III+CHLORIDE+.25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/rhenium-iii-chloride.pdf
https://www.fishersci.com/store/msds?partNumber=AA1323001&productDescription=RHENIUM+III+CHLORIDE+.25G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/de/sds/ALDRICH/309184?userType=anonymous
https://www.benchchem.com/product/b087396?utm_src=pdf-body
https://www.benchchem.com/product/b087396?utm_src=pdf-body
https://www.chemicalbook.com/msds/rhenium-iii-chloride.pdf
https://www.fishersci.com/store/msds?partNumber=AA1323001&productDescription=RHENIUM+III+CHLORIDE+.25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/rhenium-iii-chloride.pdf
https://www.fishersci.fr/store/msds?partNumber=11356678&countryCode=FR&language=en
https://www.sigmaaldrich.com/HK/de/sds/ALDRICH/309184?userType=anonymous
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Body Protection: A laboratory coat or long-sleeved clothing.[4]

o Respiratory Protection: If there is a risk of dust formation or if exposure limits are
exceeded, use a NIOSH-approved respirator with a P2 filter for dusts.[5]

o Documentation Review: Review the Safety Data Sheet (SDS) for Rhenium(lll) chloride
before commencing any work.[3][4][5][6]

Handling Procedure

o Dispensing: Carefully weigh and dispense the required amount of Rhenium(lll) chloride
within the fume hood. Avoid creating dust.[3] Use non-sparking tools to prevent ignition
sources.[3]

o Reactions: When setting up reactions, add Rhenium(lll) chloride slowly and in a controlled
manner to the reaction vessel. Be mindful of its moisture sensitivity and consider using inert
atmosphere techniques (e.g., a glove box or Schlenk line) if the reaction is sensitive to water.

e Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[6] Do not eat, drink, or
smoke in the handling area.[4]

Post-Handling Procedures

o Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling.[3][6]

» Cleaning: Clean the work area and any equipment used with appropriate cleaning agents.

o Storage: Securely close the container of Rhenium(lll) chloride and store it in a designated
dry and cool location.[3][6]

Emergency Response & First Aid
In the event of an exposure, immediate action is critical.
o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[3][6] Seek immediate medical
attention.[3]
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o Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap
and water.[3] If skin irritation persists, seek medical advice.[4]

« Inhalation: Move the affected person to fresh air.[3] If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration.[3] Seek medical attention.[4]

 Ingestion: Do NOT induce vomiting.[3] Rinse the mouth with water and drink plenty of water.
[4] Never give anything by mouth to an unconscious person.[3] Call a physician or Poison
Control Center immediately.[3]

Disposal Plan: Responsible Waste Management

Proper disposal of Rhenium(lll) chloride and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

» Waste Collection: Collect all Rhenium(lll) chloride waste, including contaminated materials,
in a suitable, labeled, and tightly closed container for hazardous waste.[2][6]

o Disposal Route: Dispose of the hazardous waste through a licensed and approved waste
disposal contractor.[4][6] Do not allow the chemical to enter drains or the environment.[2][3]

o Container Disposal: Contaminated packaging should be treated as hazardous waste and
disposed of accordingly.[4]

Experimental Workflow Visualization

To further clarify the safe handling process, the following diagram illustrates the logical flow
from preparation to disposal.
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Safe Handling Workflow for Rhenium(lil) Chloride
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Caption: Workflow for the safe handling of Rhenium(lll) chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling Rhenium(lll) Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087396#personal-protective-equipment-for-handling-
rheniume-iii-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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